Cas no 941294-23-1 (N-t-Butyl 2-bromo-5-fluorobenzamide)

• Product Name: N-t-Butyl 2-bromo-5-fluorobenzamide
• CAS No: 941294-23-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• MDL: MFCD09475888
• CID: 857973
• PubChem ID: 24700565
• Update Time: 2025-10-29

N-t-Butyl 2-bromo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(tert-butyl)-5-fluorobenzamide
• 2-Bromo-N-tert-butyl-5-fluorobenzamide
• N-t-Butyl 2-bromo-5-fluorobenzamide
• AKOS000185106
• SY264630
• A844817
• SSXSKZCGJIFORU-UHFFFAOYSA-N
• BS-24867
• MFCD09475888
• SCHEMBL15915661
• 941294-23-1
• DTXSID40640848
• 2-Bromo-5-fluoro-N-(2-methyl-2-propanyl)benzamide
• DB-371629
• N-TERT-BUTYL 2-BROMO-5-FLUOROBENZAMIDE

• MDL： MFCD09475888
• Inchi： 1S/C11H13BrFNO/c1-11(2,3)14-10(15)8-6-7(13)4-5-9(8)12/h4-6H,1-3H3,(H,14,15)
• InChI Key： SSXSKZCGJIFORU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(NC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 273.01600
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.50740

N-t-Butyl 2-bromo-5-fluorobenzamide Security Information

• Hazardous Material Identification：

Additional information on N-t-Butyl 2-bromo-5-fluorobenzamide

Recent Advances in the Study of N-t-Butyl 2-bromo-5-fluorobenzamide (CAS: 941294-23-1)

N-t-Butyl 2-bromo-5-fluorobenzamide (CAS: 941294-23-1) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a building block for more complex pharmacophores. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

The synthesis of N-t-Butyl 2-bromo-5-fluorobenzamide has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that reduces the number of steps and minimizes byproduct formation. The method involves the reaction of 2-bromo-5-fluorobenzoic acid with t-butylamine in the presence of a coupling agent, achieving a yield of over 85%. This advancement is particularly relevant for scaling up production for preclinical studies.

Structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the molecular conformation of N-t-Butyl 2-bromo-5-fluorobenzamide. The compound exhibits a planar benzamide core with the t-butyl group adopting a sterically favorable orientation. The bromine and fluorine substituents contribute to its electronic properties, making it a versatile intermediate for further chemical modifications. Density functional theory (DFT) calculations have supported these experimental findings, highlighting the compound's potential for interactions with biological targets.

In terms of biological activity, N-t-Butyl 2-bromo-5-fluorobenzamide has shown promise as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of compounds targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, while the fluorine enhances metabolic stability. Preliminary in vitro assays demonstrated moderate inhibitory activity, suggesting the need for further optimization.

Another area of interest is the compound's potential in radiopharmaceuticals. The presence of fluorine-18, a positron-emitting isotope, could allow for the development of PET tracers based on the N-t-Butyl 2-bromo-5-fluorobenzamide scaffold. Recent work at the University of California, San Francisco, explored this possibility, although challenges remain in achieving high specific activity and in vivo stability.

In conclusion, N-t-Butyl 2-bromo-5-fluorobenzamide (CAS: 941294-23-1) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent advances in its synthesis and characterization have laid the groundwork for its use in drug discovery programs. Future research should focus on expanding its utility as a building block for targeted therapies and imaging agents, while addressing current limitations in biological activity and pharmacokinetic properties.